Cas no 924858-83-3 (2-Amino-4-(1H-tetraazol-1-yl)benzoic acid)

• Product Name: 2-Amino-4-(1H-tetraazol-1-yl)benzoic acid
• CAS No: 924858-83-3
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 3103605
• PubChem ID: 16765307
• Update Time: 2025-04-21

2-Amino-4-(1H-tetraazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(1H-tetraazol-1-yl)benzoic acid
• AKOS000297363
• YIJKTLBTUJWQNW-UHFFFAOYSA-N
• 2-amino-4-(1H-tetrazol-1-yl)benzoic acid
• 2-amino-4-(tetrazol-1-yl)benzoic acid
• 2-amino-4-(1{H}-tetrazol-1-yl)benzoic acid
• STK667481
• 924858-83-3
• Benzoic acid, 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)-
• 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CS-0325829

• Inchi： 1S/C8H7N5O2/c9-7-3-5(13-4-10-11-12-13)1-2-6(7)8(14)15/h1-4H,9H2,(H,14,15)
• InChI Key： YIJKTLBTUJWQNW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=C1N)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 205.05997448Da
• Monoisotopic Mass: 205.05997448Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives